![molecular formula C7H4Cl4S B6330746 4-(Trichloromethylthio)chlorobenzene, 95% CAS No. 706-29-6](/img/structure/B6330746.png)
4-(Trichloromethylthio)chlorobenzene, 95%
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Overview
Description
4-(Trichloromethylthio)chlorobenzene, or 4-TCCB, is a synthetic compound with a wide range of applications in the scientific research field. It is a colorless liquid with a pungent odor and a melting point of 11.5 °C. 4-TCCB has been used in a variety of laboratory experiments, including as a reagent for the synthesis of other compounds, as a catalyst for various reactions, and as a stabilizer for certain materials.
Mechanism of Action
The mechanism of action of 4-TCCB is not fully understood. However, it is known that 4-TCCB is an electrophile, meaning that it can form covalent bonds with electron-rich molecules. This allows 4-TCCB to react with a variety of compounds, including amines, sulfonamides, and carboxylic acids. In addition, 4-TCCB can act as a catalyst for certain reactions, such as the synthesis of polymers.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-TCCB are not well understood. However, it is known that 4-TCCB can act as an irritant to the skin, eyes, and respiratory system. In addition, 4-TCCB is known to be toxic to aquatic life, and can cause adverse effects in humans if exposed to high concentrations.
Advantages and Limitations for Lab Experiments
4-TCCB has several advantages for laboratory experiments. It is a relatively inexpensive reagent, and can be easily synthesized from a variety of starting materials. In addition, 4-TCCB is a versatile compound, and can be used in a variety of reactions. However, 4-TCCB is toxic and can be an irritant, so it should be handled with caution.
Future Directions
There are several potential future directions for 4-TCCB research. One possible direction is to explore its use as a catalyst for the synthesis of more complex molecules. In addition, further research could be done to better understand the biochemical and physiological effects of 4-TCCB. Finally, further research could be done to explore the potential of 4-TCCB as a stabilizer for certain materials, such as polyurethanes.
Synthesis Methods
4-TCCB can be synthesized from a variety of starting materials, including trichloromethylthiobenzene, thionyl chloride, and sodium hydroxide. The most common method of synthesis involves the reaction of trichloromethylthiobenzene with thionyl chloride in the presence of a base, such as sodium hydroxide, to form 4-TCCB. The reaction is typically carried out at a temperature of 40-50 °C and yields a product with a purity of 95%.
Scientific Research Applications
4-TCCB has a wide range of applications in the scientific research field. It has been used as a reagent in the synthesis of various compounds, such as amines, sulfonamides, and carboxylic acids. It has also been used as a catalyst for the synthesis of polymers, and as a stabilizer for certain materials, such as polyurethanes. In addition, 4-TCCB has been used in the synthesis of pharmaceuticals, including drugs for the treatment of cancer, HIV, and other diseases.
properties
IUPAC Name |
1-chloro-4-(trichloromethylsulfanyl)benzene |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4Cl4S/c8-5-1-3-6(4-2-5)12-7(9,10)11/h1-4H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PZHSEOAIKJLADO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1SC(Cl)(Cl)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4Cl4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70611546 |
Source
|
Record name | 1-Chloro-4-[(trichloromethyl)sulfanyl]benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70611546 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
262.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
706-29-6 |
Source
|
Record name | 1-Chloro-4-[(trichloromethyl)sulfanyl]benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70611546 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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